Cas no 900019-19-4 (3-(4-Fluorobenzyl)-5,5-dimethyl-1-(4-phenoxybutyl)-1H-imidazole-2,4(3H,5H)-dione)

• Product Name: 3-(4-Fluorobenzyl)-5,5-dimethyl-1-(4-phenoxybutyl)-1H-imidazole-2,4(3H,5H)-dione
• CAS No: 900019-19-4
• CID: 4664414
• Update Time: 2025-07-16

3-(4-Fluorobenzyl)-5,5-dimethyl-1-(4-phenoxybutyl)-1H-imidazole-2,4(3H,5H)-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-FLUOROBENZYL)-5,5-DIMETHYL-1-(4-PHENOXYBUTYL)-1H-IMIDAZOLE-2,4(3H,5H)-DIONE
• 2,4-Imidazolidinedione, 3-[(4-fluorophenyl)methyl]-5,5-dimethyl-1-(4-phenoxybutyl)-
• 3-(4-Fluorobenzyl)-5,5-dimethyl-1-(4-phenoxybutyl)-1H-imidazole-2,4(3H,5H)-dione

Additional information on 3-(4-Fluorobenzyl)-5,5-dimethyl-1-(4-phenoxybutyl)-1H-imidazole-2,4(3H,5H)-dione

3-(4-Fluorobenzyl)-5,5-dimethyl-1-(4-phenoxybutyl)-1H-imidazole-2,4(3H,5H)-dione: A Comprehensive Overview

3-(4-Fluorobenzyl)-5,5-dimethyl-1-(4-phenoxybutyl)-1H-imidazole-2,4(3H,5H)-dione (CAS No. 900019-19-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of imidazoles and is characterized by its intricate molecular architecture, which includes a fluorobenzyl group, a phenoxybutyl moiety, and a dimethyl substitution on the imidazole ring. The combination of these functional groups imparts distinct chemical and biological properties to the molecule, making it a subject of extensive research in various areas of pharmaceutical development.

The imidazole core is a well-known heterocyclic structure that plays a crucial role in many biologically active compounds. It is often found in natural products and synthetic molecules with diverse pharmacological activities, including antifungal, antiviral, and anti-inflammatory properties. In the case of 3-(4-Fluorobenzyl)-5,5-dimethyl-1-(4-phenoxybutyl)-1H-imidazole-2,4(3H,5H)-dione, the presence of the imidazole ring provides a platform for the attachment of various functional groups that can modulate its biological activity.

The fluorobenzyl group is an important substituent in this compound. Fluorine atoms are known for their ability to enhance the lipophilicity and metabolic stability of organic molecules. This can lead to improved pharmacokinetic properties, such as increased bioavailability and longer half-life. Additionally, the fluorine atom can influence the binding affinity and selectivity of the molecule towards specific biological targets. Recent studies have shown that fluorinated compounds often exhibit enhanced potency and reduced toxicity compared to their non-fluorinated counterparts.

The phenoxybutyl moiety is another key feature of this compound. Phenolic derivatives are widely used in medicinal chemistry due to their antioxidant and anti-inflammatory properties. The phenoxybutyl group can enhance the solubility and permeability of the molecule, which are critical factors for drug delivery and efficacy. Moreover, the presence of this group can also contribute to the compound's ability to cross biological membranes and reach its target site more effectively.

The dimethyl substitution on the imidazole ring further adds to the complexity and functionality of 3-(4-Fluorobenzyl)-5,5-dimethyl-1-(4-phenoxybutyl)-1H-imidazole-2,4(3H,5H)-dione. Methyl groups are known for their steric effects and can influence the conformational flexibility of the molecule. This can affect its binding interactions with biological targets and modulate its pharmacological activity. The dimethyl substitution may also contribute to the overall stability and solubility of the compound.

In terms of its biological activities, recent research has focused on evaluating the potential therapeutic applications of 3-(4-Fluorobenzyl)-5,5-dimethyl-1-(4-phenoxybutyl)-1H-imidazole-2,4(3H,5H)-dione. Studies have shown that this compound exhibits significant antifungal activity against various pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action appears to involve disruption of fungal cell membranes and inhibition of essential enzymes involved in fungal metabolism.

Beyond its antifungal properties, there is growing interest in exploring the anti-inflammatory potential of this compound. In vitro studies have demonstrated that 3-(4-Fluorobenzyl)-5,5-dimethyl-1-(4-phenoxybutyl)-1H-imidazole-2,4(3H,5H)-dione can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This suggests that it may have therapeutic value in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical trials are currently underway to further investigate the safety and efficacy of 3-(4-Fluorobenzyl)-5,5-dimethyl-1-(4-phenoxybutyl)-1H-imidazole-2,4(3H,5H)-dione. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to evaluate its potential as a novel therapeutic agent.

In conclusion, 3-(4-Fluorobenzyl)-5,5-dimethyl-1-(4-phenoxybutyl)-1H-imidazole-2,4(3H,5H)-dione (CAS No. 900019-19-4) is a multifaceted compound with a unique combination of structural features that confer it with diverse biological activities. Its potential applications in antifungal therapy and anti-inflammatory treatment make it an exciting candidate for further research and development in medicinal chemistry. As ongoing studies continue to unravel its full therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.